Cas no 130613-17-1 (2-Quinolinecarboxylicacid, 4-(carboxymethoxy)-5,7-dichloro-)
130613-17-1 structure
Product Name:2-Quinolinecarboxylicacid, 4-(carboxymethoxy)-5,7-dichloro-
CAS No:130613-17-1
MF:C12H7Cl2NO5
MW:316.093681573868
CID:187685
PubChem ID:131245
Update Time:2025-04-19
2-Quinolinecarboxylicacid, 4-(carboxymethoxy)-5,7-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinolinecarboxylicacid, 4-(carboxymethoxy)-5,7-dichloro-
- 4-((carboxymethyl)oxy)-5,7-dichloroquinoline-2-carboxylic acid
- 4-(carboxymethoxy)-5,7-dichloroquinoline-2-carboxylic acid
- CMODQ
- CHEMBL322777
- DTXSID30156640
- 130613-17-1
- SCHEMBL1611157
- 2-Quinolinecarboxylic acid, 4-(carboxymethoxy)-5,7-dichloro-
-
- Inchi: 1S/C12H7Cl2NO5/c13-5-1-6(14)11-7(2-5)15-8(12(18)19)3-9(11)20-4-10(16)17/h1-3H,4H2,(H,16,17)(H,18,19)
- InChI Key: PTKZVIQCXVIUOB-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2C1=C(C=C(C(=O)O)N=2)OCC(=O)O)Cl
Computed Properties
- Exact Mass: 314.97021
- Monoisotopic Mass: 314.9701277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 96.7Ų
Experimental Properties
- PSA: 96.72
2-Quinolinecarboxylicacid, 4-(carboxymethoxy)-5,7-dichloro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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